Cas no 1598505-13-5 (ethyl 6-azaspiro3.4octane-8-carboxylate)

• Product Name: ethyl 6-azaspiro3.4octane-8-carboxylate
• CAS No: 1598505-13-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5696134
• PubChem ID: 114486656
• Update Time: 2025-06-07

ethyl 6-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1455563
• Ethyl 6-azaspiro[3.4]octane-8-carboxylate
• 1598505-13-5
• Ethyl6-azaspiro[3.4]octane-8-carboxylate
• 6-AZA-SPIRO[3.4]OCTANE-8-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-azaspiro3.4octane-8-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8-6-11-7-10(8)4-3-5-10/h8,11H,2-7H2,1H3
• InChI Key： VOGLIMCDGXSRRH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 261.2±33.0 °C(Predicted)
• pka: 10.12±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on ethyl 6-azaspiro3.4octane-8-carboxylate

Introduction to Ethyl 6-Azaspiro[3.4]octane-8-carboxylate (CAS No. 1598505-13-5)

Ethyl 6-azaspiro[3.4]octane-8-carboxylate (CAS No. 1598505-13-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the azaspiro structure in ethyl 6-azaspiro[3.4]octane-8-carboxylate imparts it with a range of interesting properties and potential applications.

The chemical structure of ethyl 6-azaspiro[3.4]octane-8-carboxylate consists of an eight-membered ring with a nitrogen atom at the spiro junction and an ethyl ester group attached to the carboxylic acid moiety. This configuration provides a balance between rigidity and flexibility, making it an attractive scaffold for the design and synthesis of bioactive molecules.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications. The unique three-dimensional structure of these compounds allows them to interact with biological targets in specific and often highly selective ways. For instance, ethyl 6-azaspiro[3.4]octane-8-carboxylate has been explored as a lead compound in the development of novel drugs targeting various diseases, including neurological disorders, cancer, and inflammatory conditions.

One of the key areas of research involving ethyl 6-azaspiro[3.4]octane-8-carboxylate is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. By modulating these receptors, ethyl 6-azaspiro[3.4]octane-8-carboxylate can potentially influence a wide range of physiological processes, making it a valuable tool in drug discovery and development.

In addition to its potential as a GPCR modulator, ethyl 6-azaspiro[3.4]octane-8-carboxylate has also shown promise in the field of neurodegenerative diseases. Studies have indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of ethyl 6-azaspiro[3.4]octane-8-carboxylate is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing researchers to explore its derivatives and analogs with ease. These synthetic methods often involve ring-closing metathesis (RCM) or other catalytic processes, which can be optimized for high yields and purity.

Beyond its therapeutic applications, ethyl 6-azaspiro[3.4]octane-8-carboxylate has also found use in materials science and chemical synthesis. Its unique structural features make it a valuable building block for the creation of functional materials with specific properties, such as enhanced solubility or improved stability.

In conclusion, ethyl 6-azaspiro[3.4]octane-8-carboxylate (CAS No. 1598505-13-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in fields ranging from medicinal chemistry to materials science.